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Compound of Interest

Compound Name: 2,2-Dichloroethane-1,1-diol

Cat. No.: B120590

2,2-dichloroethane-1,1-diol (CAS No: 302-17-0), is the hydrate of trichloroacetaldehyde
(chloral).[3][4] Unlike many geminal diols which are unstable, chloral hydrate is a stable,
crystalline solid at room temperature.[5][6][7] This stability is crucial for its use as a sedative,
hypnotic, and chemical reagent.[2][8] In aqueous solutions, chloral hydrate exists in a
reversible equilibrium with its aldehyde form, chloral.[8][9] Its solubility in organic solvents is a
critical parameter for its application in organic synthesis, formulation development, and as a
laboratory reagent.[2]

The equilibrium between chloral and chloral hydrate is fundamental to its chemistry. The
presence of electron-withdrawing chlorine atoms on the alpha-carbon destabilizes the carbonyl
group of chloral, favoring the formation of the more stable hydrated gem-diol form.
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Caption: Reversible hydration of chloral to form 2,2-dichloroethane-1,1-diol.

Quantitative Solubility Data

The solubility of 2,2-dichloroethane-1,1-diol has been determined in a range of organic
solvents. The following tables summarize available quantitative and qualitative data.

Table 1: Quantitative Solubility in Organic Solvents
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Solubility ( Solubility (
Solvent '(I;i:Tperature g/100 g of g/100 mL of Reference
Solvent) Solvent)
Ethanol 0 188 - [10]
5 200 - [10]
20 425 - [10]
- ) ~75 (as ~750 1]
g/L)
30 950 - [10]
45 5600 - [10]
Chloroform 0 - 3.8 [10]
10 - 5.2 [10]
20 - 15.5 [10]
27.7 - 65 [10]
Diethyl Ether 25 - 200 [1][10]
Toluene 0 3.25 - [1][10]
10 8 - [1][10]
20 21 - [1][10]
35 77 - [1][10]
45 200 - [1][10]
Carbon Disulfide 20 - 1.47 [1][10]
Pyridine 20 80.9 - [1][10]
Quinoline 20 12.56 - [1][10]
Glycerol 20 200 - [10]
Olive Oil - - 1gin1.4mL [3]

(~71.4 g/100mL)
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Table 2: Qualitative Solubility in Organic Solvents

Solvent Solubility Description Reference
Acetone Freely soluble / Very soluble [11[31[12][13]
Methyl Ethyl Ketone (MEK) Freely soluble / Very soluble [1][3][12][13]
Benzene ey saluble/ Sparnal NEC IR
Carbon Tetrachloride Moderately or sparingly soluble  [3][12][13]
Petroleum Ether Moderately or sparingly soluble  [3][12][13]
Turpentine Moderately or sparingly soluble  [3][12][13]

Note: Conflicting reports exist for benzene solubility, which may depend on the specific grade of
the solvent and experimental conditions.

Experimental Protocol for Solubility Determination

While specific protocols for 2,2-dichloroethane-1,1-diol are not detailed in the literature
surveyed, a generalized and robust methodology based on the equilibrium method for
determining the solubility of a solid compound in a solvent is provided below.

Objective: To determine the equilibrium solubility of 2,2-dichloroethane-1,1-diol in a selected
organic solvent at a constant temperature.

1. Materials and Apparatus:

e 2,2-dichloroethane-1,1-diol (Chloral Hydrate), USP grade (=99.5% purity)[13]
o Selected organic solvent, analytical grade

o Thermostatic shaker bath or magnetic stirrer with a temperature-controlled plate
» Calibrated thermometer

e Syringe filters (e.g., 0.45 um PTFE)
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Volumetric flasks, pipettes, and vials

Analytical balance

Gas chromatograph with an appropriate detector (e.g., Electron Capture Detector) or High-
Performance Liquid Chromatograph (HPLC)[13][14]

2. Experimental Workflow Diagram

Reweigh the flask to determine
the exact mass of the solution.

Dilute the fitered sample to a
known volume with the solvent.

uantify the concentration of
chioral hydrate using a validated
analytical method (GC or HPLC).

Calculate solubilty in g/100 mL
or g/100 g of solvent.

Click to download full resolution via product page

Caption: Generalized workflow for the experimental determination of solubility.
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. Procedure:

Preparation: Add an excess amount of 2,2-dichloroethane-1,1-diol to a known volume or
mass of the chosen solvent in a sealed, screw-cap vial. The presence of undissolved solid is
essential to ensure saturation.

Equilibration: Place the vial in a thermostatic shaker bath set to the desired temperature.
Agitate the mixture for a predetermined period (e.g., 24-48 hours) sufficient to reach
equilibrium. Preliminary kinetic studies should be performed to determine the time required
to reach a steady-state concentration.

Sampling: After equilibration, stop the agitation and allow the vial to stand undisturbed in the
bath for several hours to permit the excess solid to settle.

Filtration and Dilution: Carefully withdraw an aliquot of the clear supernatant using a syringe
pre-heated to the experimental temperature to prevent premature crystallization. Immediately
pass the solution through a syringe filter (e.g., 0.45 pm) into a tared volumetric flask.

Quantification: Determine the weight of the collected filtrate. Dilute the sample to the flask's
mark with the solvent. Analyze the concentration of 2,2-dichloroethane-1,1-diol in the
diluted sample using a pre-calibrated and validated analytical method, such as gas
chromatography (GC), which can analyze chloral hydrate as it breaks down to chloral upon
vaporization.[13]

. Data Calculation:
Solubility in g/200 mL:
o Solubility = (C * D * V_flask) / V_aliquot
o Where:
» C = Concentration from analytical instrument (g/mL)
» D = Dilution factor

» V_flask = Volume of the volumetric flask (mL)
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» V_aliquot = Volume of the initial aliquot taken (mL)
e Solubility in g/100 g:

o Calculate the mass of the solute and the mass of the solvent in the filtered aliquot and
normalize to 100 g of solvent.

This guide provides essential data and standardized methodologies for professionals working
with 2,2-dichloroethane-1,1-diol. Accurate solubility data is fundamental for ensuring the
success of chemical syntheses, drug formulation, and other scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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